Cas no 2734776-03-3 (Methyl 6-isobutoxy-2-naphthoate)

• Product Name: Methyl 6-isobutoxy-2-naphthoate
• CAS No: 2734776-03-3
• MF: C₁₆H₁₈O₃
• MW: 258.31
• CID: 5080119
• Update Time: 2025-10-05

Methyl 6-isobutoxy-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-isobutoxy-2-naphthoate

• Inchi： 1S/C16H18O3/c1-11(2)10-19-15-7-6-12-8-14(16(17)18-3)5-4-13(12)9-15/h4-9,11H,10H2,1-3H3
• InChI Key： MIGFVQCWUJIYBR-UHFFFAOYSA-N
• SMILES： C1=C(OCC(C)C)C=CC2=CC(C(OC)=O)=CC=C12

Additional information on Methyl 6-isobutoxy-2-naphthoate

Comprehensive Overview of Methyl 6-isobutoxy-2-naphthoate (CAS No. 2734776-03-3): Properties, Applications, and Industry Insights

The chemical compound Methyl 6-isobutoxy-2-naphthoate (CAS No. 2734776-03-3) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. As a derivative of naphthalene, this esterified molecule combines the aromatic stability of naphthalene with the functional flexibility of an isobutoxy group and a methyl ester moiety. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 6-isobutoxy-2-naphthoate", "CAS 2734776-03-3 applications", and "naphthalene derivatives in drug development", reflecting its growing relevance in synthetic chemistry.

From a structural perspective, Methyl 6-isobutoxy-2-naphthoate features a naphthalene core substituted at the 6-position with an isobutoxy group (–OCH₂CH(CH₃)₂) and a methyl ester (–COOCH₃) at the 2-position. This unique arrangement contributes to its intermediate properties, making it valuable for further chemical modifications. The compound's molecular weight, solubility profile, and stability under various conditions are often discussed in forums focusing on "high-purity naphthalene intermediates" and "custom synthesis for specialty chemicals".

In pharmaceutical research, Methyl 6-isobutoxy-2-naphthoate serves as a key building block for the development of non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. Its naphthalene scaffold is particularly attractive for designing molecules with enhanced binding affinity to biological targets. Recent publications highlight its role in optimizing drug candidates with improved metabolic stability—a topic frequently queried as "naphthalene-based drug design 2024". Additionally, its ester group allows for straightforward hydrolysis or transesterification, enabling rapid derivatization.

The agrochemical sector utilizes CAS 2734776-03-3 as a precursor for light-stable pesticides and plant growth regulators. With increasing global demand for sustainable crop protection solutions, researchers explore its potential in "green chemistry approaches for agro-intermediates". The isobutoxy side chain enhances lipophilicity, a critical factor for formulations requiring controlled release or foliar absorption—addressing common search queries like "improving pesticide bioavailability".

Material scientists leverage Methyl 6-isobutoxy-2-naphthoate in developing advanced polymers and liquid crystals. Its rigid aromatic structure contributes to thermal stability in high-performance materials, while the ester group facilitates copolymerization. Industry reports correlate these applications with trending searches such as "naphthalene monomers for OLED materials" and "ester-functionalized aromatics for coatings". Recent breakthroughs in organic electronics further amplify interest in this compound.

Quality control and analytical characterization of Methyl 6-isobutoxy-2-naphthoate involve techniques like HPLC, GC-MS, and NMR spectroscopy. Purity thresholds (>98%) are rigorously maintained for pharmaceutical-grade material, aligning with FDA and ICH guidelines—a concern reflected in searches for "analytical methods for CAS 2734776-03-3". Suppliers emphasize batch-to-batch consistency to meet the demands of clinical trial material production.

Environmental and regulatory considerations for 2734776-03-3 follow standard OECD guidelines for biodegradation and ecotoxicity. The compound's environmental fate is frequently studied in context with "benign by design" principles, responding to queries about "sustainable ester production". Recent lifecycle assessments suggest favorable profiles compared to halogenated alternatives, supporting its adoption in eco-conscious formulations.

Market trends indicate rising demand for Methyl 6-isobutoxy-2-naphthoate across Asia-Pacific regions, driven by expanding pharmaceutical R&D infrastructure. Patent analyses reveal a 30% increase in filings referencing this compound since 2020, particularly in "prodrug technologies" and "targeted drug delivery systems". Cost-effective synthesis routes remain a focal point, with manufacturers optimizing catalytic processes to address searches for "bulk suppliers of naphthoate derivatives".

Future research directions may explore enzymatic synthesis of Methyl 6-isobutoxy-2-naphthoate to reduce energy consumption—a topic gaining traction under "biocatalysis in fine chemicals". Its potential in photodynamic therapy and as a fluorescent probe also emerges in interdisciplinary studies, answering queries about "multifunctional naphthalene platforms". As regulatory landscapes evolve, this compound's balanced properties position it favorably for next-generation applications.